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Compound of Interest

Compound Name: 2-Hydroxypalmitic acid-d30

Cat. No.: B15558451

Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides a detailed, step-by-step procedure for the safe disposal of 2-
Hydroxypalmitic acid-d30, ensuring compliance and minimizing risk.

Hazard Identification and Safety Precautions
Before handling 2-Hydroxypalmitic acid-d30, it is essential to be aware of its potential

hazards. While specific data for the deuterated form is not readily available, the non-deuterated

compound, 2-Hydroxypalmitic acid, is classified as causing skin and serious eye irritation.[1][2]

Therefore, appropriate personal protective equipment (PPE) should be worn at all times.

Table 1: Hazard Summary for 2-Hydroxypalmitic Acid
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Hazard Classification GHS Pictogram Precautionary Statements

Skin Irritation (Category 2)[2]

[3]
GHS07 (Exclamation Mark)[1]

Wear protective gloves and

clothing.[1][3]

Serious Eye Irritation

(Category 2)[1][2]
GHS07 (Exclamation Mark)[1]

Wear protective eyeglasses or

chemical safety goggles.[1][3]

Specific target organ toxicity

(single exposure), Respiratory

system[3]

GHS07 (Exclamation Mark)
Avoid breathing dust. Use only

in a well-ventilated area.

Step-by-Step Disposal Procedure
The primary recommendation for the disposal of 2-Hydroxypalmitic acid-d30 is to entrust it to

an approved waste disposal company.[3] Adherence to local, state, and federal regulations is

mandatory.

Collection:

Carefully collect the waste material, whether in solid form or in a solution.

If in solid form, avoid creating dust.[3]

Use a designated, properly labeled, and sealed container for collection. The container

should be made of a compatible material.

Labeling:

Clearly label the waste container with the full chemical name: "2-Hydroxypalmitic acid-
d30".

Include any known hazard symbols (e.g., irritant).

Indicate the approximate quantity of the waste.

Storage:
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Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials such as strong oxidizing agents.[3]

The storage area should be cool and dry.

Arranging for Disposal:

Contact a licensed and approved chemical waste disposal company.

Provide them with the Safety Data Sheet (SDS) for 2-Hydroxypalmitic acid. While an SDS

for the d30 version may not be available, the SDS for the parent compound will provide

the necessary hazard information.

Follow the specific instructions provided by the disposal company regarding packaging

and transportation.

Crucially, do not discharge 2-Hydroxypalmitic acid-d30 into drains, soil, or surface water.[1]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Hydroxypalmitic acid-d30.
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Start: 2-Hydroxypalmitic acid-d30
 to be disposed

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Collect Waste in a
Suitable, Sealed Container

Label Container Clearly:
- Chemical Name
- Hazard Symbols

Store in a Designated,
Secure, and Ventilated Area

Do NOT Dispose Down Drain
or in General Trash

Contact Approved Chemical
Waste Disposal Company

Follow Disposal Company's
Instructions for Pickup

End: Proper Disposal

Correct Path

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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